An In-depth Technical Guide to 2-(2-Thiazolylazo)-p-cresol (TAC) for Researchers and Drug Development Professionals
An In-depth Technical Guide to 2-(2-Thiazolylazo)-p-cresol (TAC) for Researchers and Drug Development Professionals
An overview of the versatile chelating agent and chromogenic indicator, 2-(2-Thiazolylazo)-p-cresol (TAC), exploring its fundamental properties, synthesis, and widespread applications in analytical chemistry. This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of TAC, including detailed experimental protocols and quantitative data for its use in the determination of various metal ions.
Introduction
2-(2-Thiazolylazo)-p-cresol, commonly known as TAC, is a heterocyclic azo dye that has carved a significant niche in analytical chemistry.[1] Its utility stems from its ability to act as a potent chelating agent, forming stable, colored complexes with a variety of metal ions. This property makes it an invaluable reagent in spectrophotometric analysis, a technique widely employed for the quantitative determination of metal ions in diverse samples, including environmental and biological materials. This technical guide delves into the chemical and physical properties of TAC, its synthesis, and its extensive applications in research, with a focus on detailed methodologies for its use.
Core Properties of 2-(2-Thiazolylazo)-p-cresol
TAC is an organic compound with the molecular formula C₁₀H₉N₃OS.[2] A thorough understanding of its chemical and physical properties is essential for its effective application in research.
| Property | Value | Reference |
| Molecular Formula | C₁₀H₉N₃OS | [2] |
| Molecular Weight | 219.26 g/mol | [2] |
| Appearance | Orange-yellow solid | [2] |
| Melting Point | 130-132 °C | [3] |
| Solubility | Slightly soluble in water; soluble in organic solvents like methanol, ethanol, and chloroform. | [1] |
| Synonyms | TAC, 4-Methyl-2-(2-thiazolylazo)phenol | [4] |
| CAS Number | 1823-44-5 | [3] |
Synthesis of 2-(2-Thiazolylazo)-p-cresol
Applications in Research: A Chromogenic Indicator for Metal Ion Determination
The primary application of TAC in research is as a chromogenic reagent for the spectrophotometric determination of a wide array of metal ions.[1][3] The formation of a metal-TAC complex results in a significant and measurable change in the solution's color, which can be quantified using a spectrophotometer. This color change is the basis for its use in titrimetric analyses to determine the concentration of metal ions.[2] The uncomplexed TAC substrate is typically orange-yellow, with a maximum absorbance around 375 nm.[2] Upon enzymatic conversion or complexation, the resulting product often exhibits an intense red-violet color in an alkaline medium (pH ≈ 10.3), with a maximum absorbance at approximately 544 nm.[2]
TAC has been successfully employed in the determination of numerous metal ions, including:
-
Indium (In³⁺)[1]
-
Nickel (Ni²⁺)[5]
-
Lead (Pb²⁺)[6]
-
Iron (Fe³⁺)[3]
-
Uranium (U⁶⁺)[7]
-
Vanadium (V)[3]
-
Titanium (Ti)[3]
-
Cadmium (Cd²⁺)[5]
-
Zinc (Zn²⁺)[5]
Quantitative Data for Metal-TAC Complexes
The stability and spectral properties of the complexes formed between TAC and various metal ions are crucial for developing accurate and sensitive analytical methods. The following table summarizes key quantitative data for several metal-TAC complexes.
| Metal Ion | Stoichiometry (Metal:TAC) | log K (Stability Constant) | Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹) | Wavelength (λmax) (nm) | Optimal pH |
| In³⁺ | 1:2 | 10.78 ± 0.64 | 1.21 x 10⁴ | 580 | 5.0 - 5.8 |
| Ni²⁺ | 1:2 | 5.0 ± 0.3 | 2.7063 x 10⁴ | 600 | 6 - 10 |
| Pb²⁺ | 1:2 | - | 2.07 x 10¹ | 650 | 9.0 - 10.0 |
| U⁶⁺ | - | - | 1.31 x 10⁴ | 588 | 6.5 |
Note: Data for some metal complexes were not available in the reviewed literature.
Detailed Experimental Protocols
Spectrophotometric Determination of Indium (In³⁺)
This protocol is adapted from the method described by Ferreira et al.[1]
1. Reagents and Solutions:
-
Indium(III) Stock Solution: Prepare a standard stock solution of indium(III).
-
Acetate Buffer (pH 5.5): Prepare by mixing appropriate volumes of 1.0 M sodium acetate and 1.0 M acetic acid.
-
Methanol: Analytical grade.
-
TAC Solution (0.1% w/v): Dissolve 0.1 g of 2-(2-Thiazolylazo)-p-cresol in 100 mL of methanol.
2. Procedure:
-
Transfer an aliquot of the sample solution containing up to 100 µg of indium(III) into a 25 mL volumetric flask.
-
Add 5.0 mL of the acetate buffer (pH 5.5).
-
Add 5.0 mL of methanol.
-
Add 1.0 mL of the 0.1% methanolic TAC solution.
-
Dilute the solution to the 25 mL mark with deionized water and mix thoroughly.
-
Allow the solution to stand for 5 minutes for color development.
-
Measure the absorbance of the solution at 580 nm using a spectrophotometer against a reagent blank prepared in the same manner but without the indium sample.
3. Calibration:
-
Prepare a series of standard solutions of indium(III) and follow the procedure above to construct a calibration curve of absorbance versus concentration.
Determination of Iron Speciation in Seawater by Cathodic Stripping Voltammetry (CSV)
TAC is utilized as a competing ligand in the determination of iron speciation in seawater using cathodic stripping voltammetry. This advanced analytical technique allows for the differentiation and quantification of different forms of iron in marine environments. The method involves the complexation of iron with TAC, followed by adsorptive collection of the complex onto a mercury drop electrode and subsequent electrochemical detection. While a detailed step-by-step protocol is beyond the scope of this guide, the general workflow is outlined below.
Chelation Chemistry of TAC
The utility of TAC as a chromogenic indicator is based on its ability to form a stable chelate complex with metal ions. The TAC molecule possesses multiple donor atoms (nitrogen and oxygen) that can coordinate with a central metal ion. This coordination results in the formation of a five- or six-membered ring structure, which enhances the stability of the complex.
Conclusion
2-(2-Thiazolylazo)-p-cresol (TAC) is a versatile and valuable reagent for the determination of a wide range of metal ions. Its strong chelating properties and the distinct color change upon complex formation make it an ideal candidate for spectrophotometric and other analytical techniques. This guide has provided a comprehensive overview of TAC, from its fundamental properties to its practical applications in research. The detailed experimental protocol for indium determination and the workflows for other analytical methods serve as a practical resource for scientists and researchers. The continued exploration of TAC and similar chromogenic reagents will undoubtedly lead to the development of new and improved analytical methods for the detection and quantification of metal ions in various scientific and industrial fields.
References
- 1. repositorio.ufba.br [repositorio.ufba.br]
- 2. 2-(2-Thiazolylazo)-p-cresol | Biosynth [biosynth.com]
- 3. 2-(2-THIAZOLYLAZO)-P-CRESOL | 1823-44-5 [chemicalbook.com]
- 4. 2-(2-Thiazolylazo)-p-cresol | C10H9N3OS | CID 137226 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. rjpn.org [rjpn.org]
- 7. researchgate.net [researchgate.net]
